2-({5-nitro-1,3-thiazol-2-yl}sulfanyl)-6-propyl-4(3H)-pyrimidinone
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Description
2-({5-nitro-1,3-thiazol-2-yl}sulfanyl)-6-propyl-4(3H)-pyrimidinone is a complex organic compound that features a unique combination of a thiazole ring, a nitro group, and a pyrimidinone structure
Properties
Molecular Formula |
C10H10N4O3S2 |
|---|---|
Molecular Weight |
298.3 g/mol |
IUPAC Name |
2-[(5-nitro-1,3-thiazol-2-yl)sulfanyl]-4-propyl-1H-pyrimidin-6-one |
InChI |
InChI=1S/C10H10N4O3S2/c1-2-3-6-4-7(15)13-9(12-6)19-10-11-5-8(18-10)14(16)17/h4-5H,2-3H2,1H3,(H,12,13,15) |
InChI Key |
RYKJTVBBWBBODC-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1=CC(=O)NC(=N1)SC2=NC=C(S2)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-({5-nitro-1,3-thiazol-2-yl}sulfanyl)-6-propyl-4(3H)-pyrimidinone typically involves the following steps:
Formation of the Thiazole Ring: The thiazole ring can be synthesized through the reaction of a suitable thiourea derivative with a halogenated nitro compound under basic conditions.
Attachment of the Pyrimidinone Moiety: The thiazole derivative is then reacted with a propyl-substituted pyrimidinone precursor under acidic or basic conditions to form the final compound.
Industrial Production Methods
Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This could include the use of high-throughput reactors, advanced purification techniques, and stringent quality control measures.
Chemical Reactions Analysis
Types of Reactions
2-({5-nitro-1,3-thiazol-2-yl}sulfanyl)-6-propyl-4(3H)-pyrimidinone can undergo various chemical reactions, including:
Oxidation: The nitro group can be further oxidized to form nitroso or other higher oxidation state derivatives.
Reduction: The nitro group can be reduced to an amine or hydroxylamine under suitable conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as hydrogen gas (H2) with a palladium catalyst (Pd/C) or sodium borohydride (NaBH4) are typically used.
Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used under basic or neutral conditions.
Major Products
Oxidation: Formation of nitroso derivatives or other oxidized products.
Reduction: Formation of amine or hydroxylamine derivatives.
Substitution: Formation of various substituted thiazole derivatives.
Scientific Research Applications
2-({5-nitro-1,3-thiazol-2-yl}sulfanyl)-6-propyl-4(3H)-pyrimidinone has several scientific research applications:
Medicinal Chemistry: This compound can be explored for its potential as an antimicrobial, antiviral, or anticancer agent due to its unique structural features.
Pharmaceuticals: It may serve as a lead compound for the development of new drugs targeting specific biological pathways.
Materials Science: The compound’s unique electronic properties can be utilized in the development of advanced materials such as organic semiconductors or sensors.
Mechanism of Action
The mechanism of action of 2-({5-nitro-1,3-thiazol-2-yl}sulfanyl)-6-propyl-4(3H)-pyrimidinone involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular components, leading to various biological effects. The thiazole and pyrimidinone moieties may also interact with specific enzymes or receptors, modulating their activity and leading to therapeutic effects.
Comparison with Similar Compounds
Similar Compounds
Uniqueness
2-({5-nitro-1,3-thiazol-2-yl}sulfanyl)-6-propyl-4(3H)-pyrimidinone is unique due to the presence of both a thiazole ring and a pyrimidinone structure, which imparts distinct electronic and steric properties
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
